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Compound of Interest

Compound Name:
4-(Methylamino)-4-(3-

pyridyl)butyric acid

Cat. No.: B015534 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-(Methylnitrosamino)-4-(3-pyridyl)butanoic acid, commonly known as iso-NNAC, is a tobacco-

specific nitrosamine (TSNA) derived from nicotine. Unlike many other TSNAs, such as 4-

(methylnitrosamino)-1-(3-pyridyl)-1-butanone (NNK) and N'-nitrosonornicotine (NNN), iso-

NNAC is considered to be inactive as a tumorigenic agent.[1][2] This lack of carcinogenicity

makes it a compound of interest for comparative toxicological studies to understand the

structural features that determine the carcinogenic potential of TSNAs. This guide provides a

comprehensive overview of the known physicochemical properties of iso-NNAC, detailed

experimental protocols for its synthesis and analysis, and an exploration of its metabolic fate in

comparison to the carcinogenic NNK.

Physicochemical Properties
A summary of the key physicochemical properties of iso-NNAC is presented in the table below.

While some experimental data is available, several properties are based on computational

predictions and comparisons with structurally related compounds.
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Property Value Source

Molecular Formula C₁₀H₁₃N₃O₃

Molecular Weight 223.23 g/mol [3]

Melting Point

Not experimentally determined.

The related compound 4-

(methylamino)-4-(3-

pyridyl)butyric acid has a

melting point of 133-134°C.[4]

Boiling Point
483.7°C at 760 mmHg

(Predicted)
[5]

Aqueous Solubility

Sparingly soluble in aqueous

buffers. For maximum

solubility, it is recommended to

first dissolve in an organic

solvent like DMSO and then

dilute with the aqueous buffer.

logP (XLogP3) 0.5 (Computed) [3]

pKa

Not experimentally determined.

The strongest acidic pKa for

the related compound NNK is

predicted to be 15.47, and the

strongest basic pKa is

predicted to be 3.96.[6]

Density 1.26 g/cm³ (Predicted) [5]

Refractive Index 1.578 (Predicted) [5]

Flash Point 246.3°C (Predicted) [5]

Stability The related compound NNAL

is stable for at least four weeks

in a refrigerator (4°C) and for

at least four years at -20°C

and -70°C.[7] It is
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recommended to store iso-

NNAC under similar

conditions.

Experimental Protocols
Synthesis of iso-NNAC from Cotinine
iso-NNAC can be synthesized from the nicotine metabolite, cotinine. The process involves the

hydrolysis of cotinine to 4-(methylamino)-4-(3-pyridyl)butyric acid, followed by N-nitrosation.

[8][9]

Workflow for the Synthesis of iso-NNAC
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Cotinine

Hydrolysis
(e.g., Ba(OH)₂)

4-(methylamino)-4-(3-pyridyl)butyric acid

N-Nitrosation
(e.g., NaNO₂ in acidic medium)

iso-NNAC
 

Tobacco Sample

Aqueous Extraction
(e.g., citrate-phosphate buffer)

Solid-Phase Extraction (SPE)
(e.g., Alumina column)

Derivatization (Methylation)
(e.g., Diazomethane)

GC-TEA Analysis

Tobacco Sample

Aqueous Extraction
(e.g., Ammonium acetate solution)

Liquid Partition Cleanup
(e.g., on diatomaceous earth)

HPLC-MS/MS Analysis
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NNK (Carcinogenic) iso-NNAC (Non-Carcinogenic)

NNK

Metabolic Activation
(α-Hydroxylation by CYP450)

Reactive Intermediates
(Diazohydroxides)

DNA Adducts

Cancer Initiation

iso-NNAC

Detoxification Pathways
(e.g., Denitrosation, Conjugation)

Excretion

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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